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Compound of Interest

Compound Name: Benzisothiazolone

Cat. No.: B019022 Get Quote

An In-depth Technical Guide to
Benzisothiazolinone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzisothiazolinone (BIT), a widely

used synthetic biocide and preservative. The information presented herein is intended for a

technical audience and covers its chemical identity, properties, synthesis, mechanisms of

action, and analytical methodologies.

Chemical Identification and Nomenclature
Benzisothiazolinone is a heterocyclic organic compound with established antimicrobial

properties. Its unique structure is the basis for its broad-spectrum efficacy against bacteria,

fungi, and yeasts.[1]
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Identifier Value

CAS Number 2634-33-5

Preferred IUPAC Name 1,2-Benzisothiazol-3(2H)-one

Other Names Benzisothiazolin-3-one, BIT

Molecular Formula C₇H₅NOS

Molecular Weight 151.19 g/mol

Physicochemical Properties
The physical and chemical characteristics of Benzisothiazolinone are critical to its application

and stability in various formulations.

Property Value

Appearance White to off-white crystalline powder[1]

Melting Point 154-158 °C

Boiling Point ~360°C (rough estimate)

Solubility in Water 1.288 g/L at 20°C

logP 0.7 at 20°C

pKa 10.19 ± 0.20 (Predicted)

Synthesis of Benzisothiazolinone
Several synthetic routes to 1,2-Benzisothiazol-3(2H)-one have been developed, each with

distinct advantages. Below are diagrams and brief descriptions of common methodologies.

Synthesis from 2-(Alkylthio)benzonitriles
A common method involves the reaction of 2-(alkylthio)benzonitriles with halogenating agents

in an aqueous environment. The process includes halogenation, heating, pH adjustment to
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form an alkali salt intermediate, and subsequent acidification to precipitate the high-purity

product.[2]
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Synthesis of Benzisothiazolinone from 2-(Alkylthio)benzonitriles.

Synthesis from 2,2′-Dithiobis-benzoyl Chloride
An established industrial method begins with the cleavage of the disulfide bond in 2,2′-dithiobis-

benzoyl chloride using chlorine gas. The resulting thiochloride adduct is then cyclized with

ammonia to yield the final product.[3]

2,2′-Dithiobis-benzoyl Chloride
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Synthesis of Benzisothiazolinone from 2,2′-Dithiobis-benzoyl Chloride.

Antimicrobial Mechanism of Action
Benzisothiazolinone's biocidal activity stems from its ability to interact with cellular components

of microorganisms. The active N-S bond in the isothiazolinone ring is key to its mechanism.[4]
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Antimicrobial Mechanism of Action of Benzisothiazolinone.

The molecule penetrates the microbial cell wall and membrane.[4] Subsequently, the

electrophilic sulfur atom of the isothiazolinone ring reacts with nucleophilic thiol groups (-SH)

present in cysteine residues of essential proteins and enzymes.[5] This covalent modification

leads to the inactivation of these proteins, disrupting cellular respiration and inhibiting growth,

ultimately resulting in cell death.[4]

Experimental Protocols for Quantitative Analysis
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Accurate quantification of Benzisothiazolinone in various matrices is crucial for quality control,

safety assessment, and pharmacokinetic studies. High-Performance Liquid Chromatography

(HPLC) coupled with either Ultraviolet (UV) or tandem mass spectrometry (MS/MS) detection

are the most common analytical techniques.

HPLC-UV Method for Commercial Products
This protocol is adapted for the simultaneous determination of several preservatives, including

BIT, in consumer products.[6]

Instrumentation: HPLC system with a Diode Array Detector (DAD).

Column: C18 stationary phase.

Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent (e.g., acetonitrile or methanol).

Detection Wavelength: Optimized for BIT absorbance (typically around 280 nm).

Sample Preparation:

Accurately weigh the sample.

Dilute the sample with ultrapure water or a suitable solvent system on a weight basis.

Filter the diluted sample through a 0.20 µm membrane filter prior to injection.

Quantification: External calibration with certified reference standards of Benzisothiazolinone.

LC-MS/MS Method for Biological Matrices
This highly sensitive and selective method is suitable for determining BIT concentrations in

complex biological samples such as plasma, urine, and tissue homogenates.[7][8]

Instrumentation: HPLC system coupled to a tandem mass spectrometer with an electrospray

ionization (ESI) source.

Column: Kinetex phenyl-hexyl column (100 x 2.1 mm, 2.6 µm) or equivalent.[7]
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Mobile Phase: Isocratic elution with 0.1% formic acid in methanol and 0.1% formic acid in

distilled water (e.g., 75:25, v/v).[7]

Ionization Mode: Positive Electrospray Ionization (ESI+).

MRM Transitions:

Benzisothiazolinone: m/z 152.2 > 134.1[7]

Internal Standard (e.g., Phenacetin): m/z 180.2 > 110.1[7]

Sample Preparation (Liquid-Liquid Extraction):

Pipette a 50 µL aliquot of the biological sample into a microcentrifuge tube.

Add a known amount of internal standard solution.

Add 1 mL of ethyl acetate and vortex for 5 minutes.

Centrifuge at high speed (e.g., 13,000 rpm) for 5 minutes.

Transfer the organic supernatant to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase.

Quantification: Construct a calibration curve using matrix-matched standards.
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LC-MS/MS Performance Data for BIT in
Biological Matrices

Linearity Range (Plasma & Urine) 2–2000 ng/mL[6][7]

Linearity Range (Tissue Homogenates) 10–1000 ng/mL[6][7]

Lower Limit of Quantification (LLOQ) (Plasma &

Urine)
2 ng/mL[6]

Lower Limit of Quantification (LLOQ) (Tissue

Homogenates)
10 ng/mL[6]

Extraction Recovery (Plasma) 90.8% to 93.5%[6][7]

Applications
Benzisothiazolinone is utilized as a preservative and antimicrobial agent in a vast array of

industrial and consumer products due to its efficacy against a broad spectrum of

microorganisms.[1][9]

Paints, Varnishes, and Coatings: Prevents microbial degradation in water-based

formulations.

Adhesives and Sealants: Extends the shelf-life and maintains the integrity of the product.

Cleaning Products: Used in laundry detergents, fabric softeners, and all-purpose cleaners.[9]

Personal Care Products: Found in some shampoos, conditioners, and sunscreens, although

its use is under scrutiny due to sensitization potential.[1]

Industrial Processes: Employed in textile manufacturing, leather processing, and in oil and

gas drilling fluids.[9]

Safety Considerations
While effective as a biocide, Benzisothiazolinone is a known skin sensitizer and can cause

allergic contact dermatitis upon dermal exposure.[9] Its use in cosmetic products is a subject of

regulatory review due to these concerns. Researchers and professionals handling this
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compound should adhere to appropriate safety protocols, including the use of personal

protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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